Cas no 139115-91-6 (Boc-NH-PEG2)

• Product Name: Boc-NH-PEG2
• CAS No: 139115-91-6
• MF: C₉H₁₉NO₄
• MW: 205.25146317482
• MDL: MFCD04038542
• CID: 855909
• PubChem ID: 5220470
• Update Time: 2025-04-19

Boc-NH-PEG2 Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (2-(2-hydroxyethoxy)ethyl)carbamate
• 2-[2-[(tert-Butoxycarbonyl)amino]ethoxy]ethanol
• 2-(2-BOC-AMINOETHOXY)ETHANOL
• tert-butyl 2-(2-hydroxyethoxy)ethylcarbamate
• tert-butyl N-[2-(2-hydroxyethoxy)ethyl]carbamate
• [2-(2-Hydroxy-ethoxy)-ethyl]-carbamic acid tert-butyl ester
• 2-(2-N-Boc-aminoethoxy)ethanol
• 2-(2-tert-butyloxycarbonylaminoethoxy)ethanol
• 2-(N-Boc-2-aminoethoxy)ethanol
• 2,7-BIS(TERT-BUTYLDIMETHYLSILANYLOXY)NAPHTHALENE
• 2-[2-(Boc-amino)ethoxy]ethanol
• AmbotzPEG1020
• Boc-2-(2-aminoethoxy)ethanol
• N-Boc-2-(2-hydroxyethoxy)-ethylamine
• 2-(2-tert-Butoxycarbonylaminoethoxy)ethanol
• N-[2-(2-Hydroxyethoxy)ethyl]carbamic acid tert-butyl ester
• tert-Butyl[2-(2-hydroxyethoxy)ethyl]carbamate
• [2-(2-Hydroxyethoxy)ethyl]carbamic acid 1,1-dimethylethyl ester
• [2-(2-Hydroxyethoxy)ethyl]carbamic Acid tert-Butyl Ester
• Boc-NH-PEG2
• tert-Butyl [2-(2-Hydroxyethoxy)ethyl]carbamate
• 2-(N-tert-butoxycarbonyl-2-aminoethoxy)-ethanol
• BP-23275
• HY-W004896
• 2-(2-(tert-butyloxycarbonylamino)ethoxy)ethanol
• Boc-NH-PEG2-OH
• t-Boc-N-amido-PEG-OH, MW 5,000
• MFCD09753879
• SY223912
• BP-25995
• BP-25997
• T-BUTYL 2-(2-HYDROXYETHOXY)ETHYLCARBAMATE
• t-boc-N-amido-PEG2-alcohol
• 2-[2-(Boc-amino)-ethoxy]-ethanol
• BP-25998
• DTXSID00410988
• BocNH-PEG2-OH
• CS-W004896
• t-Boc-N-amido-PEG-OH, MW 2,000
• 139115-91-6
• 2-[2-(Boc-amino)ethoxy]ethanol, 97%
• B5745
• N-Boc-2-(2-hydroxyethoxy)ethylamine
• Carbamic acid, N-[2-(2-hydroxyethoxy)ethyl]-, 1,1-dimethylethyl ester
• BP-25996
• t-Boc-N-amido-PEG-OH, MW 3,400
• 2-[2-(tert-Butoxycarbonylamino)ethoxy]ethanol
• t-Boc-N-amido-PEG-OH, MW 1,000
• BP-25994
• 2-[2-(t-butoxycarbonylamino)ethoxy]ethanol
• tert-Butyl (2-(2-hydroxyethoxyl)ethyl)carbamate
• [2-(2-Hydroxyethoxy)ethyl]-carbamic Acid Tert-Butyl Ester
• 5-t-butyloxycarbonylamino-3-oxapentanol
• KSFVNEXYCULLEJ-UHFFFAOYSA-N
• SY059537
• tert-Butyl(2-(2-hydroxyethoxy)ethyl)carbamate
• AS-17913
• tert-butyl-2-(2-hydroxyethoxy)ethylcarbamate
• EN300-119687
• S10534
• tert-butyl[2-(2--hydroxyethoxy)ethyl]carbamate
• MFCD04038542
• PROTAC Linker 11
• SCHEMBL674127
• Carbamic acid, [2-(2-hydroxyethoxy)ethyl]-, 1,1-dimethylethyl ester
• t-Boc-N-amido-PEG-OH, MW 10,000
• AKOS000799085
• N-Boc-PEG2-alcohol

• MDL： MFCD04038542
• Inchi： 1S/C9H19NO4/c1-9(2,3)14-8(12)10-4-6-13-7-5-11/h11H,4-7H2,1-3H3,(H,10,12)
• InChI Key： KSFVNEXYCULLEJ-UHFFFAOYSA-N
• SMILES： O(C(NCCOCCO)=O)C(C)(C)C

Computed Properties

• Exact Mass: 205.13100
• Monoisotopic Mass: 205.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 67.8Ų

Experimental Properties

• Density: 1.061 g/mL at 25 °C
• Boiling Point: 332.9℃ at 760 mmHg
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: n20/D 1.454
• Solubility: Dissolution (68 g/l) (25 º C),
• PSA: 67.79000
• LogP: 0.91090

Boc-NH-PEG2 Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H315-H319
• Warning Statement： P301+P310-P305+P351+P338
• Hazardous Material transportation number：UN 2810 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25-36-37-38
• Safety Instruction： 36/39-45
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：Ⅲ

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether